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Compound of Interest

Compound Name:
1-[(aminooxy)methyl]-4-

methylbenzene hydrochloride

Cat. No.: B1266490 Get Quote

Technical Guide: 1-[(aminooxy)methyl]-4-
methylbenzene hydrochloride
For Research, Scientific, and Drug Development Professionals

Introduction

1-[(aminooxy)methyl]-4-methylbenzene hydrochloride, also known as O-(4-

methylbenzyl)hydroxylamine hydrochloride, is a chemical compound with potential applications

in research and development. This technical guide provides a summary of its known physical

and chemical characteristics. It is important to note that detailed experimental protocols,

comprehensive spectral analyses, and biological activity data are not extensively available in

the public domain. This document reflects the currently accessible information.

Chemical and Physical Characteristics
The fundamental physicochemical properties of 1-[(aminooxy)methyl]-4-methylbenzene
hydrochloride are summarized below. This data is primarily sourced from chemical suppliers

and databases.
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Property Value Reference

CAS Number 38936-62-8 [1][2]

Molecular Formula C₈H₁₁NO・HCl [1][2]

Molecular Weight 173.64 g/mol [1][2]

Melting Point 220-230 °C [3]

Purity
Typically ≥95% (as offered by

commercial suppliers)
[4]

Solubility

No specific data available.

Based on the hydrochloride

salt form, it is expected to have

some solubility in polar

solvents like water, methanol,

and ethanol.

Appearance
White to off-white solid (typical

appearance from suppliers)

Experimental Protocols
Detailed, peer-reviewed experimental protocols specifically for the synthesis, purification, and

analysis of 1-[(aminooxy)methyl]-4-methylbenzene hydrochloride are not readily available

in the scientific literature. However, general methods for the synthesis and purification of

related benzylhydroxylamine hydrochloride compounds can be found.

Synthesis
A general, non-validated synthetic approach for O-substituted hydroxylamine hydrochlorides

may involve the following conceptual steps. This is a hypothetical pathway and has not been

experimentally verified for this specific compound.
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Conceptual Synthesis Workflow

4-Methylbenzyl halide

Alkylation

N-Hydroxyphthalimide

O-(4-Methylbenzyl)-N-hydroxyphthalimide

Hydrazinolysis

O-(4-Methylbenzyl)hydroxylamine (Free Base)

Salt Formation with HCl

1-[(aminooxy)methyl]-4-
methylbenzene hydrochloride

Click to download full resolution via product page

A conceptual workflow for the synthesis of the target compound.

Purification
For purification, recrystallization is a common method for compounds of this class. The choice

of solvent would need to be determined experimentally, with common solvents for
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recrystallization of hydrochloride salts including ethanol, methanol, isopropanol, or mixtures

with ethers or other less polar co-solvents.

Analysis
Standard analytical techniques such as High-Performance Liquid Chromatography (HPLC) and

Gas Chromatography (GC) would likely be applicable for purity assessment. However, specific

methods (e.g., column type, mobile phase, detector) for 1-[(aminooxy)methyl]-4-
methylbenzene hydrochloride have not been published.

Spectral Data
Publicly accessible, peer-reviewed spectral data (¹H NMR, ¹³C NMR, IR, Mass Spectrometry)

for 1-[(aminooxy)methyl]-4-methylbenzene hydrochloride is currently unavailable.

Researchers would need to acquire this data as part of their own characterization efforts.

Biological Activity and Signaling Pathways
There is no information available in the scientific literature regarding the biological activity,

mechanism of action, or any associated signaling pathways for 1-[(aminooxy)methyl]-4-
methylbenzene hydrochloride. Therefore, no diagrams for signaling pathways or biological

experimental workflows can be provided.

Conclusion
1-[(aminooxy)methyl]-4-methylbenzene hydrochloride is a commercially available

compound with defined basic chemical properties. However, a comprehensive technical profile

is lacking due to the absence of published, in-depth experimental and biological data.

Researchers and drug development professionals interested in this molecule will need to

undertake foundational studies to establish detailed synthesis and purification protocols,

perform full spectral characterization, and investigate its potential biological effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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